Cas no 2680674-44-4 (Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate)

• Product Name: Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate
• CAS No: 2680674-44-4
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 5620424
• PubChem ID: 165932882
• Update Time: 2025-10-22

Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate
• 2680674-44-4
• EN300-28298915
• Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate

• Inchi： 1S/C22H27NO3/c24-21(19-12-6-2-7-13-19)16-20-14-8-3-9-15-23(20)22(25)26-17-18-10-4-1-5-11-18/h1-2,4-7,10-13,20-21,24H,3,8-9,14-17H2
• InChI Key： LCFSAUXBOZSGDA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC1CCCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.19909372g/mol
• Monoisotopic Mass: 353.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate

Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate (CAS No. 2680674-44-4): A Comprehensive Overview

Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate, identified by its CAS number 2680674-44-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique azepane core conjugated with hydroxyl and phenyl substituents, has garnered attention for its potential applications in drug discovery and development. The structural complexity of Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate presents a rich framework for modulating biological pathways, making it a promising candidate for further investigation.

The azepane ring system in Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate is a key feature that contributes to its pharmacological profile. Azepanes are known for their ability to interact with various biological targets, including enzymes and receptors, due to their rigid bicyclic structure. The presence of a hydroxyl group at the 2-position enhances the molecule's solubility and reactivity, while the phenylethyl side chain introduces additional functional diversity. These structural elements collectively contribute to the compound's potential as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate and biological targets. Studies have demonstrated that the azepane core can effectively mimic the conformational flexibility of natural products, thereby increasing binding affinity to therapeutic targets. Additionally, the hydroxyl and phenylethyl groups can engage in hydrogen bonding and hydrophobic interactions, respectively, further optimizing binding interactions.

In the realm of drug discovery, Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate has shown promise in several therapeutic areas. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential applications in treating neurological disorders, inflammation, and other diseases. For instance, the azepane ring has been explored in the development of antipsychotic and antidepressant drugs, highlighting its relevance in central nervous system (CNS) pharmacology.

The hydroxyl group in Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate also plays a crucial role in its pharmacological activity. Hydroxyl-containing compounds are frequently found in natural products with demonstrated therapeutic effects. This functional group can participate in various interactions with biological targets, including hydrogen bonding and electrostatic interactions, which are essential for achieving high affinity and selectivity.

Moreover, the phenylethyl side chain in Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate introduces additional complexity and functionality to the molecule. Phenethylamine derivatives are well-known for their role in neurotransmitter systems and have been investigated for their potential in treating conditions such as depression and anxiety. The incorporation of this moiety into the azepane scaffold may enhance the compound's ability to modulate these systems effectively.

The synthesis of Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate presents both challenges and opportunities for medicinal chemists. The construction of the azepane ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently, paving the way for the exploration of novel derivatives.

Recent research has also focused on exploring derivatives of Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxylate to optimize their pharmacological properties. By modifying substituents on the azepane ring or introducing new functional groups, chemists can fine-tune the compound's activity towards specific biological targets. Such modifications may lead to improved efficacy, reduced side effects, and enhanced drug-like properties.

In conclusion, Benzyl 2-(2-hydroxy-2-phenylethyl)azepane-1-carboxyllactone (CAS No. 2680674) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of an azepane core, hydroxyl group, and phenylethyl side chain makes it a versatile scaffold for drug discovery. With ongoing research focused on understanding its biological activity and developing novel derivatives, this compound is poised to make meaningful contributions to future therapeutics.